(1Z)-3,12-Dicyclopentyl-1,2-diazacyclododeca-1,5,9-triene
Cat. No. B8366107
M. Wt: 300.5 g/mol
InChI Key: DCKRBYKJPRUSCG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04195165
Procedure details
If there are used in the manner described under (a), instead of 942 g (3.79 mols) of 3,12-dipropyl-1,2-diaza-1,5,9-cyclododecatriene, 200 g (0.666 mol) of crude 3,12-dicyclopentyl-1,2-diaza-1,5,9-cyclododecatriene (diastereoisomeric mixture) and correspondingly reduced amounts of catalyst and solvent, with the procedure otherwise being the same, there is obtained, after chromatographic purification and distillation, 39.2 g (19% of theory) of 1,10-diamino-1,10-dicyclopentyldecane as colourless oil [b.p. 174°-178° C./0.002 Torr; nD20 =1.4885; IR (liquid) inter alia bands at 3355, 3278 and 1613 cm-1 ].
Name
( a )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3,12-dipropyl-1,2-diaza-1,5,9-cyclododecatriene
Quantity
942 g
Type
reactant
Reaction Step Two
Quantity
200 g
Type
reactant
Reaction Step Three
Identifiers
|
REACTION_CXSMILES
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NC(CCCCCCCCC(N)CCC)CCC.C(C1CC=CCCC=CCC(CCC)N=N1)CC.[CH:37]1([CH:42]2[CH2:53][CH:52]=[CH:51][CH2:50][CH2:49][CH:48]=[CH:47][CH2:46][CH:45]([CH:54]3[CH2:58][CH2:57][CH2:56][CH2:55]3)[N:44]=[N:43]2)[CH2:41][CH2:40][CH2:39][CH2:38]1>>[NH2:43][CH:42]([CH:37]1[CH2:41][CH2:40][CH2:39][CH2:38]1)[CH2:53][CH2:52][CH2:51][CH2:50][CH2:49][CH2:48][CH2:47][CH2:46][CH:45]([NH2:44])[CH:54]1[CH2:58][CH2:57][CH2:56][CH2:55]1
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Inputs
Step One
|
Name
|
( a )
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
NC(CCC)CCCCCCCCC(CCC)N
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Step Two
|
Name
|
3,12-dipropyl-1,2-diaza-1,5,9-cyclododecatriene
|
|
Quantity
|
942 g
|
|
Type
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reactant
|
|
Smiles
|
C(CC)C1N=NC(CC=CCCC=CC1)CCC
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Step Three
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Name
|
|
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Quantity
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200 g
|
|
Type
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reactant
|
|
Smiles
|
C1(CCCC1)C1N=NC(CC=CCCC=CC1)C1CCCC1
|
Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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is obtained
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DISTILLATION
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Type
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DISTILLATION
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Details
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after chromatographic purification and distillation, 39.2 g (19% of theory) of 1,10-diamino-1,10-dicyclopentyldecane as colourless oil [b.p. 174°-178° C./0.002 Torr
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Outcomes
Product
|
Name
|
|
|
Type
|
|
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Smiles
|
NC(CCCCCCCCC(C1CCCC1)N)C1CCCC1
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
